Cas no 2034330-27-1 (N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide)

• Product Name: N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
• CAS No: 2034330-27-1
• MF: C₁₃H₂₁N₃O₄S
• MW: 315.388541936874
• CID: 5334167
• Update Time: 2025-05-20

N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)furan-2-carboxamide
• N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]furan-2-carboxamide
• N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide

• Inchi： 1S/C13H21N3O4S/c1-15(2)21(18,19)16-7-5-11(6-8-16)10-14-13(17)12-4-3-9-20-12/h3-4,9,11H,5-8,10H2,1-2H3,(H,14,17)
• InChI Key： JMKOGOKPRSAQMD-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNC(C2=CC=CO2)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 0.5
• Topological Polar Surface Area: 91.2

Additional information on N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide

N-{[1-(Dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide: A Comprehensive Overview

The compound CAS No. 2034330-27-1, also known as N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent advancements in chemical research.

Recent studies have highlighted the importance of furan derivatives in drug discovery, particularly for their role in modulating enzyme activity and receptor binding. The presence of the dimethylsulfamoyl group in this compound adds a layer of complexity, enhancing its ability to interact with biological systems. This modification not only improves the compound's solubility but also enhances its stability, making it a valuable candidate for further exploration in therapeutic development.

The structural integrity of this compound is further bolstered by the piperidine ring, which contributes to its rigid framework and potential for hydrogen bonding. Such properties are crucial in designing molecules with high bioavailability and selectivity. Recent research has demonstrated that compounds with similar structural motifs exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting a potential role in anti-inflammatory therapies.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The use of advanced synthetic techniques, such as microwave-assisted synthesis, has significantly improved the yield and purity of this compound. These methods not only streamline the production process but also align with the principles of green chemistry, making them more sustainable and environmentally friendly.

The application of this compound extends beyond pharmaceuticals. Its unique chemical properties make it a promising candidate for use in agrochemicals, where it could serve as an effective plant growth regulator or pest control agent. Recent field trials have shown that derivatives of this compound exhibit remarkable efficacy in enhancing crop resilience against environmental stressors without adverse effects on soil microbiota.

Moreover, the compound's ability to act as a chiral auxiliary has opened new avenues in asymmetric synthesis. This property is particularly valuable in the production of enantiomerically pure compounds, which are essential for modern drug development. The integration of this compound into asymmetric catalysis protocols has been documented in several high-impact journals, underscoring its versatility and importance in organic chemistry.

Despite its numerous advantages, the safety profile of this compound remains a critical area of investigation. Preliminary toxicity studies indicate that it exhibits low acute toxicity; however, long-term studies are necessary to fully assess its safety for human use. Regulatory agencies have emphasized the need for comprehensive toxicological evaluations to ensure that such compounds meet stringent safety standards before being approved for therapeutic or agricultural applications.

In conclusion, N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide represents a significant advancement in chemical innovation. Its unique structure, combined with cutting-edge synthetic methods and promising biological activities, positions it as a key player in future drug discovery and agricultural solutions. Continued research into its properties will undoubtedly unlock further potential applications, solidifying its role as an essential compound in modern chemistry.